N,N'-[(methylimino)di-3,1-propanediyl]bis(2-fluorobenzamide)

• IUPAC Name: 2-fluoro-N-[3-[3-[(2-fluorobenzoyl)amino]propyl-methylamino]propyl]benzamide
• InChI: InChI=1S/C21H25F2N3O2/c1-26(14-6-12-24-20(27)16-8-2-4-10-18(16)22)15-7-13-25-21(28)17-9-3-5-11-19(17)23/h2-5,8-11H,6-7,12-15H2,1H3,(H,24,27)(H,25,28)
• InChI Key: UOKQOHHBKQFCCG-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCNC(=O)C1=CC=CC=C1F)CCCNC(=O)C2=CC=CC=C2F
• Molecular Formula: C21H25F2N3O2
• Molecular Weight: 389.4 g/mol

Description

N,N'-[(methylimino)di-3,1-propanediyl]bis(2-fluorobenzamide), commonly known as MDPF, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in research. MDPF is a potent inhibitor of protein-protein interactions, making it a valuable tool in the study of various biological processes. In

Scientific Research Applications

MDPF has been used in a variety of scientific research applications, including the study of protein-protein interactions, cancer research, and drug discovery. MDPF has been shown to inhibit the interaction between the transcription factor c-Myc and its binding partner Max, leading to decreased cell proliferation and increased apoptosis in cancer cells. Additionally, MDPF has been used to identify potential drug targets for the treatment of Alzheimer's disease and other neurodegenerative disorders.

Mechanism of Action

MDPF acts as a competitive inhibitor of protein-protein interactions by binding to the interface between two proteins, preventing them from interacting with each other. This mechanism of action makes MDPF a valuable tool for studying the role of protein-protein interactions in various biological processes.
Biochemical and Physiological Effects:
MDPF has been shown to have a variety of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and disruption of protein-protein interactions. Additionally, MDPF has been shown to have anti-inflammatory effects, making it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using MDPF in lab experiments is its high potency and specificity for inhibiting protein-protein interactions. However, MDPF has limited solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings. Additionally, MDPF has not been extensively studied in vivo, so its effects on whole organisms are not well understood.

Future Directions

There are several future directions for research involving MDPF. One area of interest is the development of more soluble analogs of MDPF that can be used in a wider range of experimental settings. Additionally, further studies are needed to understand the in vivo effects of MDPF and its potential as a therapeutic agent for the treatment of various diseases. Finally, MDPF could be used in combination with other drugs to enhance their efficacy or to overcome drug resistance in cancer cells.